2-ethoxy-5-methyl-N-(6-methyl-2-pyridinyl)benzenesulfonamide
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Description
2-ethoxy-5-methyl-N-(6-methyl-2-pyridinyl)benzenesulfonamide, also known as EPM, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. EPM is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells.
Scientific Research Applications
Antimicrobial Activity
Benzenesulfonamide derivatives have been synthesized and evaluated for their antimicrobial activity against drug-resistant strains, such as M. abscessus complex strains .
HIV-1 Capsid Inhibitors
These compounds have been designed and synthesized as inhibitors of the HIV-1 capsid protein, with modifications to improve potency and drug-like properties .
Glutathione Transferase Inhibitors
Research has been conducted on benzenesulfonamide derivatives as potent inhibitors of Glutathione Transferase Omega-1, an enzyme involved in detoxification processes .
Carbonic Anhydrase IX Inhibitors
Newly synthesized benzenesulfonamide derivatives have been studied for their activity and binding interactions with the Carbonic Anhydrase IX enzyme, which is relevant in cancer research .
Green Chemistry Applications
Benzenesulfonamide derivatives have been used in green chemistry for the regioselective preparation of 1,2-diamines, showcasing their versatility in chemical synthesis .
Anti-Glioblastoma Multiforme (GBM) Activity
These compounds have been investigated for their inhibitory activities in cells overexpressing TrkA, a receptor tyrosine kinase implicated in GBM, demonstrating their potential in cancer therapy .
properties
IUPAC Name |
2-ethoxy-5-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c1-4-20-13-9-8-11(2)10-14(13)21(18,19)17-15-7-5-6-12(3)16-15/h5-10H,4H2,1-3H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVORNDANCGKYPJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC=CC(=N2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-5-methyl-N-(6-methyl-2-pyridinyl)benzenesulfonamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.